Cas no 10264-63-8 (4-bromopent-2-enoic Acid)

• Product Name: 4-bromopent-2-enoic Acid
• CAS No: 10264-63-8
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 1133655
• PubChem ID: 53988992
• Update Time: 2025-04-20

4-bromopent-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-bromopent-2-enoic Acid
• 2-Pentenoic acid, 4-bromo-
• 10264-63-8
• DTXSID60708191

• Inchi： 1S/C5H7BrO2/c1-4(6)2-3-5(7)8/h2-4H,1H3,(H,7,8)
• InChI Key： KDNCGADQPWREDS-UHFFFAOYSA-N
• SMILES： BrC(C=CC(=O)O)C

Computed Properties

• Exact Mass: 177.963
• Monoisotopic Mass: 177.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų